Cas no 537-47-3 (4-Phenylsemicarbazide)

• Product Name: 4-Phenylsemicarbazide
• CAS No: 537-47-3
• MF: C₇H₉N₃O
• MW: 151.165860891342
• MDL: MFCD00007590
• CID: 82461
• PubChem ID: 10837
• Update Time: 2025-06-09

4-Phenylsemicarbazide Chemical and Physical Properties

Names and Identifiers

• 4-Phenylsemicarbazide
• Phenylsemicarbazide
• 1-amino-3-phenylurea
• 4-PHENYLSEMICARBAIDE
• N-Phenylhydrazinecarboxamide
• Anilinoformyl hydrazine
• N-Phenylhydrazi-necarboxamide
• Hydrazinecarboxamide, N-phenyl-
• Anilinoformylhydrazine
• 3-amino-1-phenylurea
• Semicarbazide, 4-phenyl-
• BPU96SX57A
• MOCKWYUCPREFCZ-UHFFFAOYSA-N
• Hydrazinecarboxanilide
• Anilinocarbonylhydrazine
• 4-Phenyl semicarbazide
• 1-azanyl-3-phenyl-urea
• Phenylaminocarbonylhydrazine
• N-phenylhydrazine carboxamide
• N-Phenylhydrazinecarboxamide #
• Chondroitin sulphate e (galnac4,6Dis-glca), precursor 5a
• SY045865
• Q27274801
• 537-47-3
• EINECS 208-669-2
• Z56855648
• FT-0619415
• 1-amino-3-phenyl-urea
• SCHEMBL712280
• AB01326528-02
• UNII-BPU96SX57A
• DTXSID80201957
• chondroitin sulfate E (GalNAc4,6diS-GlcA), precursor 5a
• SB73811
• InChI=1/C7H9N3O/c8-10-7(11)9-6-4-2-1-3-5-6/h1-5H,8H2,(H2,9,10,11
• P0228
• AI3-61985
• MFCD00007590
• NSC231527
• STR03408
• A829761
• AKOS000121537
• NSC 231527
• NS00032833
• Chondroitin sulphuric acid e (galnac4,6Dis-glca), precursor 5a
• Chondroitin sulfuric acid e (galnac4,6Dis-glca), precursor 5a
• NSC-231527
• CHEBI:168436
• 4-PHENYLSEMICARBAZIDE [MI]
• HMS1782N01
• CS-0100039
• EN300-16997
• D91930
• NCGC00331598-01
• DB-052393
• STK500545
• ALBB-002786
• BBL036427

• MDL： MFCD00007590
• Inchi： 1S/C7H9N3O/c8-10-7(11)9-6-4-2-1-3-5-6/h1-5H,8H2,(H2,9,10,11)
• InChI Key： MOCKWYUCPREFCZ-UHFFFAOYSA-N
• SMILES： O=C(NN)NC1C=CC=CC=1
• BRN： 511107

Computed Properties

• Exact Mass: 151.07500
• Monoisotopic Mass: 151.074562
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.4
• Topological Polar Surface Area: 67.2

Experimental Properties

• Color/Form: White flake or needle crystals
• Density: 1.2100 (rough estimate)
• Melting Point: 124.0 to 127.0 deg-C
• Boiling Point: 273.17°C (rough estimate)
• Flash Point: °C
• Refractive Index: 1.5860 (estimate)
• PSA: 67.15000
• LogP: 1.84600
• Solubility: It is easily soluble in alcohol, chloroform, dilute acid and base, but poorly soluble in hot water and insoluble in ether
• Merck: 7312
• Sensitiveness: Air Sensitive

4-Phenylsemicarbazide Security Information

• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：8-10-23
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas
• Solvents and Organic Chemicals Organic Compounds

Additional information on 4-Phenylsemicarbazide

Recent Advances in the Study of 4-Phenylsemicarbazide (CAS: 537-47-3) in Chemical Biology and Pharmaceutical Research

4-Phenylsemicarbazide (CAS: 537-47-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This compound, known for its semicarbazide structure, has been explored for its potential as a building block in the synthesis of novel therapeutic agents, particularly in the areas of antimicrobial, anticancer, and anti-inflammatory drug development. Recent studies have highlighted its role in modulating key biological pathways, making it a promising candidate for further investigation.

One of the most notable advancements in the study of 4-Phenylsemicarbazide is its application in the synthesis of hydrazone derivatives, which exhibit potent biological activities. Researchers have demonstrated that these derivatives can effectively target enzymes such as carbonic anhydrase and monoamine oxidase, which are critical in various disease pathologies. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that hydrazone derivatives of 4-Phenylsemicarbazide showed significant inhibitory effects against bacterial strains, including Staphylococcus aureus and Escherichia coli, suggesting their potential as next-generation antibiotics.

In addition to its antimicrobial properties, 4-Phenylsemicarbazide has been investigated for its anticancer potential. A recent study in Bioorganic & Medicinal Chemistry Letters revealed that certain derivatives of this compound exhibited selective cytotoxicity against cancer cell lines, such as MCF-7 (breast cancer) and A549 (lung cancer), while showing minimal toxicity to normal cells. The mechanism of action was attributed to the induction of apoptosis and the inhibition of cell proliferation pathways, underscoring the compound's therapeutic promise.

Another area of interest is the use of 4-Phenylsemicarbazide in the development of anti-inflammatory agents. Research published in European Journal of Pharmacology in 2023 demonstrated that semicarbazide-based compounds, including 4-Phenylsemicarbazide, could effectively reduce inflammation by inhibiting pro-inflammatory cytokines such as TNF-α and IL-6. These findings open new avenues for the design of anti-inflammatory drugs with improved efficacy and safety profiles.

Despite these promising results, challenges remain in the optimization of 4-Phenylsemicarbazide derivatives for clinical use. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. Nevertheless, the growing body of research underscores the potential of this compound as a valuable tool in drug discovery and highlights the need for continued exploration of its pharmacological properties.

In conclusion, 4-Phenylsemicarbazide (CAS: 537-47-3) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications in antimicrobial, anticancer, and anti-inflammatory drug development, as evidenced by recent studies, make it a compound of significant interest. Future research should focus on optimizing its derivatives for clinical translation, paving the way for novel therapeutic interventions in various disease areas.